Cas no 20749-52-4 ((Z)-3-(2,3-Dichlorophenyl)propenoic acid)

• Product Name: (Z)-3-(2,3-Dichlorophenyl)propenoic acid
• CAS No: 20749-52-4
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• CID: 2656285
• Update Time: 2023-08-06

(Z)-3-(2,3-Dichlorophenyl)propenoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(2,3-Dichlorophenyl)propenoic acid

• Inchi： 1S/C9H6Cl2O2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,(H,12,13)/b5-4-
• InChI Key： RCEWIEGWGDHVNK-PLNGDYQASA-N
• SMILES： ClC1C(=CC=CC=1/C=C\C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Topological Polar Surface Area: 37.3